Cas no 109637-95-8 (N-tert-butyl-2,2-dimethyl-3h-indol-1-amine)

• Product Name: N-tert-butyl-2,2-dimethyl-3h-indol-1-amine
• CAS No: 109637-95-8
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 1188103
• PubChem ID: 14197540
• Update Time: 2025-04-20

N-tert-butyl-2,2-dimethyl-3h-indol-1-amine Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2,2-dimethyl-3h-indol-1-amine
• 109637-95-8
• N-tert-Butyl-2,2-dimethyl-2,3-dihydro-1H-indol-1-amine
• DTXSID20557243

• Inchi： 1S/C14H22N2/c1-13(2,3)15-16-12-9-7-6-8-11(12)10-14(16,4)5/h6-9,15H,10H2,1-5H3
• InChI Key： WWVIGYBNJJHUEH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2CC1(C)C)NC(C)(C)C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų